3,6-dimethyl-N-propylpyrazin-2-amine

• IUPAC Name: 3,6-dimethyl-N-propylpyrazin-2-amine
• InChI: InChI=1S/C9H15N3/c1-4-5-10-9-8(3)11-6-7(2)12-9/h6H,4-5H2,1-3H3,(H,10,12)
• InChI Key: GSDFUSPEJAHQEC-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=CN=C1C)C
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol

Description

3,6-dimethyl-N-propylpyrazin-2-amine is a chemical compound with the CAS Number: 1495516-73-8. It has a molecular weight of 165.24 and its IUPAC name is 3,6-dimethyl-N-propyl-2-pyrazinamine. The compound is typically stored at room temperature and is available in powder form.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data were not found in the search results.

Scientific Research Applications

Corrosion Inhibition

3,6-dimethyl-N-propylpyrazin-2-amine shows potential as a corrosion inhibitor. For instance, Chetouani et al. (2005) explored the inhibitory effect of bipyrazole compounds on the corrosion of pure iron in acidic media, highlighting the efficiency of such compounds in corrosion protection (Chetouani et al., 2005).

Antimicrobial Activity

This compound has been studied for its antimicrobial properties. Behbehani et al. (2011) found that 2-arylhydrazononitriles, closely related to this compound, demonstrated significant antimicrobial activities against a range of organisms (Behbehani et al., 2011).

Antioxidant Properties

Orabi (2018) conducted a study on 4-acylpyrazolone Schiff bases, which exhibit antioxidant and other biological activities. These findings suggest the potential of this compound in similar applications (Orabi, 2018).

Synthesis Applications

Wilson et al. (2012) demonstrated the use of microwave and continuous flow chemistry in the preparation of aminopyrazoles, which could include this compound, suggesting its potential in synthetic chemistry applications (Wilson et al., 2012).

Catalysis

Jaska et al. (2003) explored the use of secondary amine-borane adducts in catalytic dehydrocoupling, forming aminoboranes and borazines. This indicates the possible use of this compound in similar catalytic processes (Jaska et al., 2003).

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H318, H332, and H335. These codes indicate various hazards such as harmful if swallowed or inhaled, causes skin and eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment.